Cas no 524674-41-7 (2-(5-methylthiophen-2-yl)pyrrolidine)

• Product Name: 2-(5-methylthiophen-2-yl)pyrrolidine
• CAS No: 524674-41-7
• MF: C₉H₁₃NS
• MW: 167.27122092247
• MDL: MFCD05189302
• CID: 92930
• PubChem ID: 5126319
• Update Time: 2025-05-20

2-(5-methylthiophen-2-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Methyl-2-thienyl)pyrrolidine
• 2-(5-Methyl-2-thienyl)pyrrolidine hydrochloride
• 2-(5-METHYLTHIEN-2-YL)PYRROLIDINE
• 2-(5-Methyl-thiophen-2-yl)-pyrrolidine
• EN300-145840
• DTXSID30408570
• AKOS000165369
• 2-(5-methylthiophen-2-yl)pyrrolidine
• BBL021351
• BB 0249549
• 2-(5-methylthien-2-yl)pyrrolidine, AldrichCPR
• 524674-41-7
• FT-0743472
• STK894063
• CS-0281558
• AKOS016343668
• SCHEMBL168722

• MDL： MFCD05189302
• Inchi： 1S/C9H13NS/c1-7-4-5-9(11-7)8-3-2-6-10-8/h4-5,8,10H,2-3,6H2,1H3
• InChI Key： WBJASOWBXMIUHI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1CCCN1

Computed Properties

• Exact Mass: 167.07700
• Monoisotopic Mass: 167.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.081
• Boiling Point: 259.4°C at 760 mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.552
• PSA: 40.27000
• LogP: 2.80980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-methylthiophen-2-yl)pyrrolidine

Introduction to 2-(5-Methylthiophen-2-yl)pyrrolidine (CAS No. 524674-41-7)

2-(5-Methylthiophen-2-yl)pyrrolidine, with the CAS number 524674-41-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 5-methylthiophen-2-yl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(5-methylthiophen-2-yl)pyrrolidine consists of a five-membered pyrrolidine ring attached to a 5-methylthiophene moiety. The thiophene ring, a heterocyclic aromatic compound, imparts unique electronic and steric properties to the molecule. The presence of the methyl group at the 5-position of the thiophene ring further modulates these properties, influencing the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the study of 2-(5-methylthiophen-2-yl)pyrrolidine due to its potential as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These activities are attributed to its ability to interact with various biological targets, such as receptors, enzymes, and ion channels.

One of the key areas of research involving 2-(5-methylthiophen-2-yl)pyrrolidine is its potential as an anti-inflammatory agent. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are major health concerns worldwide. Studies have demonstrated that 2-(5-methylthiophen-2-yl)pyrrolidine can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory conditions.

Beyond its anti-inflammatory properties, 2-(5-methylthiophen-2-yl)pyrrolidine has also shown potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and there is a continuous need for new and effective analgesics. Research has indicated that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system (CNS). Its ability to reduce pain without causing significant side effects makes it an attractive option for developing novel analgesic drugs.

In addition to its anti-inflammatory and analgesic properties, 2-(5-methylthiophen-2-yl)pyrrolidine has also been investigated for its neuroprotective effects. Neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, are characterized by progressive neuronal loss. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential as a neuroprotective agent. This property is particularly important given the limited treatment options available for neurodegenerative disorders.

The pharmacokinetic profile of 2-(5-methylthiophen-2-yl)pyrrolidine is another important aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted in the body is crucial for optimizing its therapeutic potential. Research has indicated that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it suitable for further development as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-methylthiophen-2-yl)pyrrolidine in various therapeutic applications. Preliminary results from these trials have been promising, with the compound demonstrating significant therapeutic benefits in preclinical models of inflammatory diseases, pain management, and neurodegenerative disorders. However, further research is needed to fully understand its mechanisms of action and to optimize its use in clinical settings.

In conclusion, 2-(5-methylthiophen-2-yl)pyrrolidine (CAS No. 524674-41-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.